Cas no 6052-80-8 (Phenol, 4-(1,3-dioxan-2-yl)-)

• Product Name: Phenol, 4-(1,3-dioxan-2-yl)-
• CAS No: 6052-80-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD02615315
• CID: 1620572
• PubChem ID: 601611
• Update Time: 2025-10-29

Phenol, 4-(1,3-dioxan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1,3-dioxan-2-yl)-
• 4-(1,3-dioxan-2-yl)Phenol
• AKOS003270039
• 6052-80-8
• SCHEMBL3140395
• G70066
• LS-07171
• Phenol, p-(m-dioxan-2-yl)-
• ALBB-023052
• MFCD02615315
• ZDZGYLATOWPKKW-UHFFFAOYSA-N
• DA-23041
• DTXSID90345058
• CS-0331645
• 4-(1,3-Dioxan-2-yl)phenol #

• MDL： MFCD02615315
• Inchi： 1S/C10H12O3/c11-9-4-2-8(3-5-9)10-12-6-1-7-13-10/h2-5,10-11H,1,6-7H2
• InChI Key： ZDZGYLATOWPKKW-UHFFFAOYSA-N
• SMILES： O1CCCOC1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on Phenol, 4-(1,3-dioxan-2-yl)-

Comprehensive Analysis of Phenol, 4-(1,3-dioxan-2-yl)- (CAS No. 6052-80-8): Properties, Applications, and Industry Trends

Phenol, 4-(1,3-dioxan-2-yl)- (CAS No. 6052-80-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, characterized by the presence of a phenol group linked to a 1,3-dioxane ring, exhibits properties that make it valuable in various industrial and research contexts. Its molecular formula, C₁₀H₁₂O₃, reflects a balance of reactivity and stability, which is crucial for its use in synthetic chemistry and material science.

One of the most frequently searched questions about Phenol, 4-(1,3-dioxan-2-yl)- revolves around its synthesis methods. Researchers often explore its preparation through the condensation of 4-hydroxybenzaldehyde with 1,3-propanediol, a process that highlights its role as a key intermediate in organic synthesis. The compound's acetal-protecting group functionality is particularly noteworthy, as it is widely used in pharmaceutical manufacturing and flavor and fragrance industries. This aligns with the growing demand for green chemistry and sustainable synthesis practices, which are hot topics in the scientific community.

In the context of material science, Phenol, 4-(1,3-dioxan-2-yl)- has been investigated for its potential in polymer modification and cross-linking agents. Its ability to form stable linkages under mild conditions makes it a candidate for biodegradable plastics and high-performance coatings. These applications resonate with current trends in circular economy and eco-friendly materials, which are highly relevant to industries aiming to reduce their environmental footprint.

The spectroscopic properties of Phenol, 4-(1,3-dioxan-2-yl)- (CAS No. 6052-80-8) are another area of interest. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its structure and purity. These methods are critical for quality control in fine chemical production, where even minor impurities can impact downstream applications. The compound's UV absorption characteristics also make it suitable for use in photostabilizers and light-sensitive materials, addressing the need for advanced optical technologies.

Another trending topic related to Phenol, 4-(1,3-dioxan-2-yl)- is its role in drug discovery. The compound's phenolic hydroxyl group and dioxane ring provide a scaffold for designing bioactive molecules. Researchers are exploring its derivatives for potential antioxidant and anti-inflammatory properties, which are highly sought after in the nutraceutical and cosmeceutical markets. This aligns with the increasing consumer demand for natural and functional ingredients in personal care products.

From a regulatory perspective, Phenol, 4-(1,3-dioxan-2-yl)- is generally regarded as safe for its intended uses when handled according to standard laboratory safety protocols. However, as with any chemical compound, proper risk assessment and exposure control measures are essential. This is particularly relevant given the heightened focus on occupational health and chemical safety in industrial settings.

In conclusion, Phenol, 4-(1,3-dioxan-2-yl)- (CAS No. 6052-80-8) is a multifaceted compound with applications spanning organic synthesis, material science, and life sciences. Its relevance to contemporary topics such as sustainability, green chemistry, and functional materials ensures its continued importance in both academic and industrial research. As advancements in chemical engineering and biotechnology progress, the potential for new and innovative uses of this compound is likely to expand further.